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Compound of Interest

Compound Name: RM-581

Cat. No.: B12399588 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of RM-581, a potent aminosteroid derivative, in

preclinical in vivo animal studies. RM-581 has demonstrated significant anti-tumor activity in

various cancer models by inducing endoplasmic reticulum (ER) stress, leading to apoptosis.

Mechanism of Action
RM-581 is an endoplasmic reticulum stress (ERS) inducer.[1] It exerts its anticancer effects by

triggering the Unfolded Protein Response (UPR) in cancer cells, which, when overwhelmed,

leads to programmed cell death (apoptosis). Key markers of ER stress induced by RM-581
include the upregulation of Binding Immunoglobulin Protein (BiP), C/EBP homologous protein

(CHOP), and Homocysteine-inducible ER protein (HERP).[2][3] This mechanism has been

observed in pancreatic, prostate, and breast cancer cell lines.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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